Cas no 70281-35-5 (4,6-Decadiyn-1,10-diol)

• Product Name: 4,6-Decadiyn-1,10-diol
• CAS No: 70281-35-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 974915
• PubChem ID: 22235268
• Update Time: 2025-11-02

4,6-Decadiyn-1,10-diol Chemical and Physical Properties

Names and Identifiers

• mannopentaose
• (2S,3S,4R,5R)-6-hydroxy-2,3,4,5-tetrakis[[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
• A836826
• 4,6-Decadiyn-1,10-diol
• 6-hydroxy-2,3,4,5-tetrakis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
• Lantanose A
• 70281-35-5

• Inchi： 1S/C10H14O2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,5-10H2
• InChI Key： BLPYWBZRUNDXJH-UHFFFAOYSA-N
• SMILES： OCCCC#CC#CCCCO

Computed Properties

• Exact Mass: 828.27468176g/mol
• Monoisotopic Mass: 828.27468176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on 4,6-Decadiyn-1,10-diol

Exploring the Unique Properties and Applications of 4,6-Decadiyn-1,10-diol (CAS No. 70281-35-5)

4,6-Decadiyn-1,10-diol (CAS No. 70281-35-5) is a fascinating organic compound that has garnered significant attention in both academic and industrial research. This diacetylene diol, characterized by its linear structure with two hydroxyl groups at the terminal positions, is a versatile building block in synthetic chemistry. Its unique conjugated diyne backbone makes it a valuable precursor for advanced materials, including polymers and molecular frameworks with tailored optical and electronic properties.

In recent years, the demand for functionalized diols like 4,6-Decadiyn-1,10-diol has surged due to their role in designing bioactive molecules and smart materials. Researchers are particularly interested in its potential applications in click chemistry, where its alkyne groups enable efficient coupling reactions. This aligns with the growing trend of sustainable synthesis, as the compound can facilitate atom-economical transformations with minimal waste.

The compound’s CAS No. 70281-35-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in pharmaceutical intermediates and material science. A common query revolves around its solubility and stability under various conditions, which are critical for its handling in lab settings. Studies suggest that 4,6-Decadiyn-1,10-diol exhibits moderate solubility in polar solvents like ethanol and DMSO, making it suitable for diverse reaction environments.

Another hot topic is the compound’s role in photopolymerization. Its diyne moiety can undergo topochemical reactions upon UV irradiation, leading to the formation of polydiacetylenes—a class of materials with tunable colorimetric responses. This property is leveraged in sensors and nanotechnology, addressing the need for responsive materials in environmental monitoring and diagnostics.

From an industrial perspective, 4,6-Decadiyn-1,10-diol is explored for coatings and adhesives due to its cross-linking capabilities. Manufacturers are increasingly adopting such compounds to develop high-performance polymers with enhanced mechanical strength and thermal resistance. This ties into the broader market demand for eco-friendly alternatives to traditional petrochemical-derived products.

Safety and handling of CAS No. 70281-35-5 are also frequently discussed. While not classified as hazardous, proper storage in cool, dry conditions is recommended to prevent degradation. Its biodegradability profile is under investigation, aligning with the global push toward green chemistry principles.

In summary, 4,6-Decadiyn-1,10-diol (CAS No. 70281-35-5) stands at the intersection of innovation and practicality. Its multifaceted applications—from advanced materials to sustainable synthesis—make it a compound of enduring interest. As research continues to uncover its potential, it remains a key player in addressing contemporary challenges in science and technology.